Cas no 115103-30-5 (1,2-Benzenediol,3-(2-hydroxy-4-methoxy-6-methylphenoxy)-5-methyl-)

• Product Name: 1,2-Benzenediol,3-(2-hydroxy-4-methoxy-6-methylphenoxy)-5-methyl-
• CAS No: 115103-30-5
• MF: C₁₅H₁₆O₅
• MW: 276.284544944763
• MDL: MFCD00878298
• CID: 180246
• PubChem ID: 24148517
• Update Time: 2025-04-19

1,2-Benzenediol,3-(2-hydroxy-4-methoxy-6-methylphenoxy)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,3-(2-hydroxy-4-methoxy-6-methylphenoxy)-5-methyl-
• NK-A 17e233
• 115103-30-5
• MEGxm0_000352
• 3-(2-Hydroxy-4-methoxy-6-methylphenoxy)-5-methylcatechol
• DTXSID601336103
• AKOS040736267
• Antibiotic NK-A 17E-233I
• SCHEMBL21765499
• BDBM50601433
• 3-(2-hydroxy-4-methoxy-6-methylphenoxy)-5-methylbenzene-1,2-diol
• CHEMBL2152644
• NK-A 17E-233I, >=95% (LC/MS-ELSD)

• MDL： MFCD00878298
• Inchi： 1S/C15H16O5/c1-8-4-11(16)14(18)13(5-8)20-15-9(2)6-10(19-3)7-12(15)17/h4-7,16-18H,1-3H3
• InChI Key： JGXPRDVSWGDODG-UHFFFAOYSA-N
• SMILES： O(C1=C(C(=CC(C)=C1)O)O)C1C(=CC(=CC=1C)OC)O

Computed Properties

• Exact Mass: 276.09978
• Monoisotopic Mass: 276.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• PSA: 79.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers